Cas no 1864064-64-1 (4-[(Ethanesulfonyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride
• CAS No: 1864064-64-1
• MF: C₈H₁₈ClNO₂S
• MW: 227.752020359039
• CID: 5706387
• PubChem ID: 72716352
• Update Time: 2025-11-01

4-[(Ethanesulfonyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• A1-03113
• EN300-241410
• 1864064-64-1
• 4-[(ethanesulfonyl)methyl]piperidinehydrochloride
• AKOS026746723
• 4-(ethylsulfonylmethyl)piperidine;hydrochloride
• 4-[(ethanesulfonyl)methyl]piperidine hydrochloride
• F2167-0283
• 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride

• Inchi： 1S/C8H17NO2S.ClH/c1-2-12(10,11)7-8-3-5-9-6-4-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： IHUORPJPKGPZNJ-UHFFFAOYSA-N
• SMILES： Cl.S(CC)(CC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 227.075
• Monoisotopic Mass: 227.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride

4-[(Ethanesulfonyl)methyl]piperidine hydrochloride (CAS No. 1864064-64-1): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical and chemical research, 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride (CAS No. 1864064-64-1) has emerged as a compound of significant interest. This piperidine derivative, characterized by its ethanesulfonylmethyl functional group, is widely utilized in drug discovery and medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. Researchers often explore its potential as a building block for designing small-molecule inhibitors and receptor modulators, aligning with current trends in precision medicine. With the growing demand for high-purity chemical intermediates, 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride has garnered attention in both academic and commercial settings.

One of the key reasons for the compound's popularity is its versatility in organic synthesis. Its piperidine core is a common motif in many FDA-approved drugs, and the addition of the ethanesulfonylmethyl group introduces unique electronic properties. This combination allows for the creation of compounds with improved bioavailability and target specificity. Recent studies have highlighted its role in developing next-generation therapeutics, particularly in areas like neurodegenerative disease research and metabolic syndrome treatment.

From a technical perspective, 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride exhibits favorable physicochemical properties, including a defined melting point and high purity levels (>98%). These attributes are critical for researchers who require consistent results in their experiments. The compound's CAS No. 1864064-64-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance across global markets.

In the context of green chemistry and sustainable practices, the synthesis of 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride has been optimized to minimize environmental impact. Modern protocols emphasize atom economy and reduced waste generation, reflecting the industry's shift toward eco-friendly production methods. This aligns with the increasing consumer and regulatory focus on sustainable pharmaceuticals and green synthesis.

The compound's applications extend beyond traditional drug development. It has found use in material science, particularly in the design of functional polymers and catalysts. Its ability to act as a ligand or modifier in catalytic systems has opened new avenues in heterogeneous catalysis, a field gaining traction due to its industrial relevance. Additionally, its potential in bioconjugation techniques has been explored, further expanding its utility in biomedical engineering.

Quality control is paramount when working with 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride. Reputable suppliers provide detailed analytical certificates, including HPLC, NMR, and mass spectrometry data, to ensure batch-to-batch consistency. This level of documentation is essential for researchers who rely on precise chemical properties for their work, especially in high-throughput screening and structure-activity relationship (SAR) studies.

As the pharmaceutical industry continues to evolve, compounds like 4-[(Ethanesulfonyl)methyl]piperidine hydrochloride will play an increasingly important role. Their ability to serve as multifunctional scaffolds in drug design makes them indispensable tools for medicinal chemists. With ongoing advancements in computational chemistry and AI-assisted drug discovery, the potential applications of this compound are expected to expand further, solidifying its position as a valuable asset in modern research and development.